Cas no 1858487-22-5 (4-Chloro-2-(3-hydroxy-3-methylazetidin-1-yl)-1,3-thiazole-5-carbaldehyde)

• Product Name: 4-Chloro-2-(3-hydroxy-3-methylazetidin-1-yl)-1,3-thiazole-5-carbaldehyde
• CAS No: 1858487-22-5
• MF: C₈H₉ClN₂O₂S
• MW: 232.687259435654
• CID: 5693154
• PubChem ID: 130905473
• Update Time: 2023-10-13

4-Chloro-2-(3-hydroxy-3-methylazetidin-1-yl)-1,3-thiazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-(3-hydroxy-3-methylazetidin-1-yl)-1,3-thiazole-5-carbaldehyde
• 1858487-22-5
• EN300-725792
• 5-Thiazolecarboxaldehyde, 4-chloro-2-(3-hydroxy-3-methyl-1-azetidinyl)-

• Inchi： 1S/C8H9ClN2O2S/c1-8(13)3-11(4-8)7-10-6(9)5(2-12)14-7/h2,13H,3-4H2,1H3
• InChI Key： CBSGKRSDNBKBOJ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=O)SC(=N1)N1CC(C)(C1)O

Computed Properties

• Exact Mass: 232.0073264g/mol
• Monoisotopic Mass: 232.0073264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 81.7Ų